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Compound of Interest

Compound Name: 2-Methoxyheptane

Cat. No.: B14605856

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Methoxyheptane, covering its chemical
identity, physicochemical properties, synthesis, and safety considerations. This document is
intended to be a valuable resource for professionals in the fields of chemical research and
development.

Chemical Identity and Synonyms

2-Methoxyheptane is a simple aliphatic ether. Its uniqgue Chemical Abstracts Service (CAS)
number is 57858-34-1[1]. This identifier is crucial for unambiguous identification in databases
and publications.

Several synonyms are used to refer to 2-Methoxyheptane in chemical literature and
commercial listings. These include:

e Heptane, 2-methoxy-

e 2-Heptyl methyl ether

e 2-Methoxy-heptan

Database identifiers are also commonly used:

« DTXSID00528895[1]
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« CID 13215858][1]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a compound is essential
for its application in research and development. While experimental data for some properties of
2-Methoxyheptane are not readily available in the public domain, a number of key parameters
have been calculated and are presented below. These computed properties offer valuable
insights for handling, purification, and potential applications.

Property Value Source
Molecular Formula CsH1s0 PubChem[1]
Molecular Weight 130.23 g/mol PubChem[1]
Exact Mass 130.135765 g/mol PubChem[1]
XLogP3-AA (logP) 2.8 PubChem[1]
Topological Polar Surface Area 9.2 A2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 5 PubChem[1]
Complexity 52.5 PubChem[1]

Ethers like 2-Methoxyheptane generally have boiling points comparable to alkanes of similar
molecular weight and are significantly lower than alcohols with a similar number of carbon
atoms due to the absence of intermolecular hydrogen bonding between ether molecules[2][3]
[4]. They are typically soluble in organic solvents and show some solubility in water if the
carbon chain is short[4].

Synthesis of 2-Methoxyheptane

The most common and effective method for the synthesis of simple ethers like 2-
Methoxyheptane is the Williamson ether synthesis. This reaction proceeds via an
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S\textsubscript{N}2 mechanism, involving the reaction of an alkoxide with a primary alkyl
halide[5]. In the case of 2-Methoxyheptane, this would involve the reaction of the sodium or
potassium salt of 2-heptanol (2-heptoxide) with a methyl halide (e.g., methyl iodide).

General Reaction Scheme

The overall reaction for the synthesis of 2-Methoxyheptane via the Williamson ether synthesis
is as follows:

Methyl Halide
(e.g., CH3I)

Strong Base
(e.g., NaH)

b H2 (gas)

—————————————————————— + Methyl Halide - 2-Methoxyheptane

I I
+ . .
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Figure 1: Synthesis of 2-Methoxyheptane via Williamson Ether Synthesis.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 2-Methoxyheptane,
adapted from general procedures for the Williamson ether synthesis.

Materials:

e 2-Heptanol
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e Sodium hydride (NaH) (60% dispersion in mineral oil)

« Methyl iodide (CHsl)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution

» Saturated aqueous sodium chloride (brine) solution

¢ Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)

e Round-bottom flask

o Reflux condenser

e Dropping funnel

e Magnetic stirrer

e Heating mantle

e Separatory funnel

« Rotary evaporator

Procedure:

o Preparation of the Alkoxide: In a dry, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet, add 2-heptanol dissolved in anhydrous
diethyl ether or THF.

e Under a nitrogen atmosphere, slowly add a stoichiometric amount of sodium hydride to the
stirred solution at room temperature. The reaction will generate hydrogen gas, so adequate
ventilation is crucial.

 After the addition of sodium hydride is complete, gently heat the mixture to reflux for
approximately one hour to ensure the complete formation of the sodium 2-heptoxide.
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» Addition of the Alkylating Agent: Cool the reaction mixture to room temperature. Add a
stoichiometric equivalent of methyl iodide dropwise to the stirred solution using the dropping
funnel.

 After the addition is complete, heat the mixture to reflux for several hours until the reaction is
complete (monitoring by TLC or GC is recommended).

o Work-up: Cool the reaction mixture to room temperature and cautiously quench any
unreacted sodium hydride by the slow addition of water or a saturated aqueous solution of
ammonium chloride.

o Transfer the mixture to a separatory funnel and wash sequentially with water and brine.
e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude 2-Methoxyheptane can be purified by fractional distillation to yield
the final product.

Applications in Research and Development

Due to its simple ether structure, 2-Methoxyheptane is not commonly associated with direct
applications in drug development as a pharmacologically active agent. However, its properties
make it potentially useful in the following areas for researchers and scientists:

» Organic Synthesis: It can serve as a non-polar, aprotic solvent for various organic reactions.
Its ether linkage is generally stable under many reaction conditions.

e Intermediate: It can be used as a starting material or an intermediate in the synthesis of
more complex molecules.

e Physical Organic Chemistry: As a simple ether with a defined structure, it could be used in
studies investigating solvent effects or structure-property relationships.

Safety and Handling

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14605856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed toxicological data for 2-Methoxyheptane is not widely available. However, based on
the general properties of aliphatic ethers, the following safety precautions should be observed:

» Flammability: Ethers are generally flammable. Handle with care and avoid ignition sources.

o Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light. It is
crucial to test for the presence of peroxides before heating or distilling ethers. Store in
airtight containers, protected from light.

 Inhalation: Avoid inhaling vapors. Use in a well-ventilated area or with appropriate respiratory
protection.

» Skin and Eye Contact: Avoid contact with skin and eyes. Wear appropriate personal
protective equipment, including gloves and safety glasses. In case of contact, rinse
thoroughly with water.

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety
information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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